2-[(3,5-dimethyl-1,2-oxazol-4-yl)methoxy]-N-[4-(tetrazol-1-yl)phenyl]benzamide

• IUPAC Name: 2-[(3,5-dimethyl-1,2-oxazol-4-yl)methoxy]-N-[4-(tetrazol-1-yl)phenyl]benzamide
• InChI: InChI=1S/C20H18N6O3/c1-13-18(14(2)29-23-13)11-28-19-6-4-3-5-17(19)20(27)22-15-7-9-16(10-8-15)26-12-21-24-25-26/h3-10,12H,11H2,1-2H3,(H,22,27)
• InChI Key: XTZJIXFPVVBMTR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C)COC2=CC=CC=C2C(=O)NC3=CC=C(C=C3)N4C=NN=N4
• Molecular Formula: C20H18N6O3
• Molecular Weight: 390.4 g/mol

Description

2-[(3,5-dimethyl-1,2-oxazol-4-yl)methoxy]-N-[4-(tetrazol-1-yl)phenyl]benzamide is a chemical compound that has gained significant interest in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 2-[(3,5-dimethyl-1,2-oxazol-4-yl)methoxy]-N-[4-(tetrazol-1-yl)phenyl]benzamide is not fully understood. However, it has been reported to exhibit inhibitory effects on various enzymes and signaling pathways that are involved in the progression of diseases such as cancer and inflammation.
Biochemical and Physiological Effects:
Studies have shown that 2-[(3,5-dimethyl-1,2-oxazol-4-yl)methoxy]-N-[4-(tetrazol-1-yl)phenyl]benzamide exhibits significant biochemical and physiological effects. It has been reported to induce cell cycle arrest, apoptosis, and autophagy in cancer cells. Additionally, it has been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

One of the significant advantages of 2-[(3,5-dimethyl-1,2-oxazol-4-yl)methoxy]-N-[4-(tetrazol-1-yl)phenyl]benzamide is its high selectivity towards specific enzymes and signaling pathways, which makes it a promising drug candidate. However, one of the limitations of this compound is its low solubility in water, which can affect its bioavailability and limit its use in certain applications.

Future Directions

There are several future directions for the research on 2-[(3,5-dimethyl-1,2-oxazol-4-yl)methoxy]-N-[4-(tetrazol-1-yl)phenyl]benzamide. One of the potential directions is to investigate its potential as a drug candidate for the treatment of neurological disorders such as Alzheimer's disease. Another direction is to study its potential as a therapeutic agent for the treatment of antibiotic-resistant bacterial infections. Additionally, further research is needed to understand its mechanism of action and optimize its pharmacological properties.
In conclusion, 2-[(3,5-dimethyl-1,2-oxazol-4-yl)methoxy]-N-[4-(tetrazol-1-yl)phenyl]benzamide is a promising compound with potential applications in various fields of scientific research. Its selectivity towards specific enzymes and signaling pathways makes it a promising drug candidate for the treatment of various diseases. However, further research is needed to optimize its pharmacological properties and understand its mechanism of action.

Synthesis Methods

The synthesis of 2-[(3,5-dimethyl-1,2-oxazol-4-yl)methoxy]-N-[4-(tetrazol-1-yl)phenyl]benzamide involves the reaction of 3,5-dimethyl-4-(chloromethyl)-1,2-oxazole with 4-(1H-tetrazol-1-yl)aniline in the presence of a base, followed by the reaction of the resulting intermediate with 4-fluorobenzoyl chloride. The yield of the synthesis is reported to be around 60%.

Scientific Research Applications

2-[(3,5-dimethyl-1,2-oxazol-4-yl)methoxy]-N-[4-(tetrazol-1-yl)phenyl]benzamide has been studied for its potential applications in various fields of scientific research. One of the significant applications of this compound is in the field of medicinal chemistry, where it has been investigated as a potential drug candidate for the treatment of various diseases, including cancer, inflammation, and neurological disorders.